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Abstract
Cedarwood essential oil, a complex mixture of volatile organic compounds, has long been

utilized in traditional practices for its purported calming and sedative effects. Scientific inquiry,

primarily focusing on its major constituent, the sesquiterpene alcohol cedrol, has begun to

validate these claims through rigorous preclinical and clinical investigation. This technical guide

synthesizes the current body of evidence surrounding the sedative properties of inhaled

cedarwood oil and its components. It provides a detailed overview of key experimental findings,

methodologies, and proposed mechanisms of action to inform future research and drug

development endeavors in the fields of sleep science, anxiety, and autonomic nervous system

modulation.

Introduction
The therapeutic application of fragrances, or aromatherapy, is gaining empirical support, with

certain essential oils demonstrating measurable physiological and psychological effects.

Cedarwood oil, derived from various species of cedar and juniper trees, is a prominent

example.[1] Its primary active component, (+)-cedrol, has been identified as a key mediator of

its sedative and relaxant properties.[2][3] This document consolidates the quantitative data

from pertinent studies, outlines the experimental protocols used to elicit these findings, and

visualizes the current understanding of the underlying biological pathways.
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Quantitative Data on Sedative Effects
The sedative effects of inhaled cedarwood oil and cedrol have been quantified through various

physiological and behavioral parameters in both animal and human studies. The following

tables summarize the key quantitative findings from the reviewed literature.

Table 1: Effects of Cedrol Inhalation on Autonomic
Nervous System in Humans

Parameter
Direction of
Change

Significance Reference

Heart Rate (HR) ↓ Significant [1][4]

Systolic Blood

Pressure (SBP)
↓ Significant [1][4][5]

Diastolic Blood

Pressure (DBP)
↓ Significant [1][4][5]

Respiratory Rate (RR) ↓ Significant [1][4]

High Frequency (HF)

component of HRV

(Parasympathetic

activity)

↑ Significant [4][5]

Low Frequency (LF) /

High Frequency (HF)

ratio of HRV

(Sympathovagal

balance)

↓ Significant [4]

Low Frequency (LF)

components of SBP

and DBP variability

(Sympathetic activity)

↓ Significant [4][5]

Baroreceptor

Sensitivity
↑ Significant [4][5]
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HRV: Heart Rate Variability

Table 2: Effects of Cedrol Inhalation on Motor Activity
and Sleep in Rodents

Parameter Animal Model
Direction of
Change

Significance Reference

Spontaneous

Motor Activity
Wistar rats ↓ Significant [6][7]

Spontaneous

Motor Activity

Caffeine-treated

Wistar rats
↓ Significant [6][7]

Spontaneous

Motor Activity

Spontaneously

Hypertensive

Rats (SHR)

↓ Significant [6][7]

Spontaneous

Motor Activity
ddY mice ↓ Significant [6][7]

Pentobarbital-

Induced Sleeping

Time

Wistar rats ↑ Significant [6][7][8]

Experimental Protocols
The following sections detail the methodologies employed in key studies that have investigated

the sedative properties of inhaled cedrol.

Human Study: Autonomic Nervous System Response to
Cedrol Inhalation

Objective: To investigate the effects of cedrol inhalation on cardiovascular and respiratory

functions in healthy human subjects.[4]

Subjects: 26 healthy human subjects.[4]
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Intervention: Subjects were exposed to vaporized (+)-cedrol (14.2 ± 1.7 µg/L, 5 L/min) and

blank air (control) via a face mask.[4]

Data Collection: Electrocardiogram (ECG), heart rate (HR), systolic blood pressure (SBP),

diastolic blood pressure (DBP), and respiratory rate (RR) were continuously monitored.[4]

Data Analysis: Spectral analysis of HR variability (HRV) was performed to assess autonomic

nervous system activity, including the high frequency (HF) component as an index of

parasympathetic activity and the ratio of low frequency to high frequency components

(LF/HF) as an index of sympathovagal balance. Spectral analysis of SBP and DBP variability

was also conducted to assess vasomotor sympathetic activity.[4]
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Human Autonomic Response Protocol

Healthy Human Subjects (n=26)

Exposure via Face Mask Physiological Monitoring
(ECG, HR, SBP, DBP, RR)

Vaporized Cedrol
(14.2 ± 1.7 µg/L)

Blank Air

Spectral Analysis
(HRV, SBPV, DBPV)

Assessment of Autonomic
Nervous System Activity

Animal Sedative Effects & Olfactory Independence Protocol

Sedative Effect Evaluation Olfactory System Investigation

Rodent Models
(Wistar, SHR, ddY mice)

Cedrol Inhalation

Measure Spontaneous
Motor Activity

Measure Pentobarbital-Induced
Sleeping Time

Wistar Rats

Intact Olfactory System Zinc Sulfate-Induced
Olfactory Impairment

Cedrol + Pentobarbital Lavender/Chamomile +
Pentobarbital

Compare Sleeping Time

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Signaling Pathways for Sedative Effects of Inhaled Cedrol

Autonomic Nervous System Central Nervous System

Inhaled Cedrol

Sympathetic Activity

↓

Parasympathetic Activity

↑

↑ Serotonin ↓ Dopamine ↓ Norepinephrine ? GABAergic System

Sedative & Anxiolytic Effects
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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